Cas no 100701-52-8 (Propanedioic acid, ethylfluoro-, monomethyl ester)

• Product Name: Propanedioic acid, ethylfluoro-, monomethyl ester
• CAS No: 100701-52-8
• MF: C₆H₉FO₄
• MW: 164.131665945053
• CID: 1126322
• PubChem ID: 13350493
• Update Time: 2025-07-02

Propanedioic acid, ethylfluoro-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethylfluoro-, monomethyl ester
• 2-fluoro-2-methoxycarbonylbutanoate
• 2-fluoro-2-(methoxycarbonyl)butanoic acid
• 100701-52-8
• 2-fluoro-2-(methyl carboxy)butanoic acid
• 2-fluoro-2-methoxycarbonylbutanoic acid
• EN300-7439798

• Inchi： 1S/C6H9FO4/c1-3-6(7,4(8)9)5(10)11-2/h3H2,1-2H3,(H,8,9)
• InChI Key： ZXVDURWNSWCPQQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(=O)OC)CC

Computed Properties

• Exact Mass: 163.040662g/mol
• Monoisotopic Mass: 163.040662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.12g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Propanedioic acid, ethylfluoro-, monomethyl ester

Propanedioic acid, ethylfluoro-, monomethyl ester (CAS No. 100701-52-8): A Comprehensive Overview

Propanedioic acid, ethylfluoro-, monomethyl ester, identified by the chemical compound code CAS No. 100701-52-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical studies. The intricate arrangement of its functional groups makes it a subject of interest for researchers exploring innovative synthetic pathways and pharmacological effects.

The molecular structure of Propanedioic acid, ethylfluoro-, monomethyl ester consists of a carboxylic acid backbone modified with ethyl and fluoro substituents, alongside a methyl ester group. This configuration imparts distinct chemical properties that are pivotal for its utility in various scientific domains. The presence of fluorine atoms, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity to biological targets, making them valuable in drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated derivatives due to their improved pharmacokinetic profiles. Propanedioic acid, ethylfluoro-, monomethyl ester is no exception and has been studied for its potential role in modulating enzyme activity and interacting with specific receptors. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. Such findings align with the broader trend of utilizing structurally diverse molecules to address complex diseases.

The synthesis of Propanedioic acid, ethylfluoro-, monomethyl ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed advanced catalytic systems and green chemistry principles to optimize these processes. For instance, the use of palladium-based catalysts has been reported to facilitate the introduction of fluoro groups efficiently while minimizing byproduct formation. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable chemical practices.

Beyond its synthetic significance, Propanedioic acid, ethylfluoro-, monomethyl ester has been investigated for its potential applications in materials science. Fluorinated compounds are known for their unique electronic properties and thermal stability, which make them suitable for use in advanced materials such as liquid crystals and polymers. The incorporation of this compound into material formulations could lead to the development of novel materials with enhanced performance characteristics.

The biological activity of Propanedioic acid, ethylfluoro-, monomethyl ester has also been explored in the context of drug discovery. Computational modeling and high-throughput screening techniques have been utilized to identify potential binding interactions between this compound and biological targets. These studies have revealed promising leads for further development into therapeutic agents targeting neurological disorders and cancer. The ability of fluorine-containing compounds to engage with biological systems in unique ways underscores their importance in modern medicinal chemistry.

In conclusion, Propanedioic acid, ethylfluoro-, monomethyl ester (CAS No. 100701-52-8) represents a fascinating compound with diverse applications spanning synthetic chemistry, materials science, and pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for scientists seeking to develop innovative solutions to complex challenges. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.